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Compound of Interest

Compound Name: d(pT)10

Cat. No.: B1168224 Get Quote

Initial searches for "d(pT)10" and its applications in nanotechnology did not yield specific

results for a molecule with this designation. The term "d(pT)10" typically refers to a single-

stranded DNA oligonucleotide composed of ten deoxythymidine monophosphate units. While

DNA nanotechnology is a burgeoning field that utilizes oligonucleotides for the self-assembly of

nanostructures, drug delivery, and biosensing, the specific applications of a 10-mer poly-

thymidine sequence are not extensively documented under this particular name in publicly

available research.

The search results did, however, provide extensive information on various aspects of

nanotechnology, including the use of nanoparticles in drug delivery, biosensors, and other

advanced applications. This suggests that while a specific protocol for "d(pT)10" is not

available, the principles of DNA nanotechnology and the applications of other oligonucleotides

can provide a framework for its potential uses.

It is important to note that some search results referred to "D-PT 10," a product from Phoenix

Contact, which is an end cover for terminal blocks and is unrelated to nanotechnology.[1][2][3]

Other results discussed platinum (Pt) nanoparticles, some with sizes in the 10 nm range, which

are also not the subject of the present inquiry.[4][5][6][7]

Given the absence of specific data on "d(pT)10," this document will provide a generalized

overview of how short oligonucleotides, such as a poly-thymidine sequence, could be applied

in nanotechnology, drawing parallels from existing research on similar DNA-based

nanosystems.
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Potential Applications and Generalized Protocols
Short oligonucleotides are fundamental building blocks in DNA nanotechnology. Their ability to

hybridize with complementary sequences allows for the precise assembly of complex

nanostructures. A poly-thymidine sequence like d(pT)10 could serve several roles:

Linker Molecule: It can act as a flexible spacer or linker to connect different nanoparticles or

functional molecules. The length and flexibility of the poly-T sequence can be advantageous

in controlling the distance and orientation between conjugated components.

Component of DNA Origami: In DNA origami, long single-stranded DNA is folded into a

desired shape using shorter "staple" strands. A d(pT)10 sequence could potentially be a

component of such staple strands.

Surface Functionalization: Nanoparticles can be functionalized with d(pT)10 to prevent

aggregation and to provide a site for further modification or hybridization with complementary

DNA strands.

Generalized Experimental Workflow for Nanoparticle
Functionalization
Below is a generalized workflow for the functionalization of gold nanoparticles with a thiol-

modified oligonucleotide, which could be adapted for d(pT)10.

Figure 1: Generalized workflow for the functionalization of gold nanoparticles with thiolated

oligonucleotides.

Potential Signaling Pathway Involvement in Drug
Delivery
In targeted drug delivery, oligonucleotides can be part of a system that recognizes specific cell

surface receptors, leading to the internalization of the nanocarrier and release of the

therapeutic payload. While no specific signaling pathway involving d(pT)10 has been

documented, a hypothetical pathway can be illustrated based on common mechanisms in

nanoparticle-mediated drug delivery.
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Figure 2: Hypothetical signaling pathway for a d(pT)10-functionalized drug delivery system.

Conclusion
While the specific term "d(pT)10" does not correspond to a well-documented application in

nanotechnology, the fundamental principles of DNA nanotechnology suggest potential roles for

such a sequence as a linker, a component of self-assembled structures, or for surface
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functionalization of nanoparticles. The provided workflows and hypothetical pathways are

based on established methods in the field and can serve as a starting point for researchers

interested in exploring the use of short poly-thymidine oligonucleotides in nanotechnological

applications. Further research would be necessary to establish specific protocols and to

quantify the performance of d(pT)10 in these contexts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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